Cas no 1353947-77-9 ([(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid)

• Product Name: [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid
• CAS No: 1353947-77-9
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 2155726
• Update Time: 2025-05-26

[(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid
• 2-(((1-Acetylpiperidin-4-yl)methyl)(isopropyl)amino)acetic acid
• AM92362
• [(1-Acetylpiperidin-4-ylmethyl)isopropylamino]acetic acid

• Inchi： 1S/C13H24N2O3/c1-10(2)15(9-13(17)18)8-12-4-6-14(7-5-12)11(3)16/h10,12H,4-9H2,1-3H3,(H,17,18)
• InChI Key： XUUMCFMMXYDYAT-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CN(CC(=O)O)C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid

Professional Introduction to [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic Acid (CAS No. 1353947-77-9)

[(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid, identified by its CAS number 1353947-77-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structure that includes an acetyl-piperidinylmethyl moiety and an isopropyl-amino group, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further investigation.

The structure of this compound is characterized by a piperidine ring substituted at the 4-position with an acetyl group, which is further connected to a methyl group carrying an isopropyl-amino side chain. This unique arrangement of functional groups suggests that [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid may exhibit properties that are distinct from simpler molecules, making it a promising subject for research in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The pharmacological relevance of this compound lies in its potential to interact with various enzymes and receptors, thereby modulating cellular processes. Preliminary studies have indicated that molecules with similar structural motifs may possess inhibitory activity against certain kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid is its potential as a lead compound for drug development. The presence of multiple reactive sites within its structure allows for diverse chemical modifications, enabling researchers to optimize its potency, selectivity, and pharmacokinetic properties. This flexibility is crucial in the iterative process of drug design, where small changes in molecular structure can lead to significant improvements in therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like this one for their biological activity. These tools allow researchers to predict how a molecule might interact with biological targets, providing insights into its potential therapeutic utility before expensive and time-consuming experimental validation is required. The computational studies on [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid have suggested that it may have inhibitory effects on several targets relevant to cancer and inflammatory diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce the number of byproducts, making the process more scalable for industrial applications. The synthetic strategies employed for [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid could serve as models for the synthesis of other complex pharmaceutical intermediates.

In addition to its potential therapeutic applications, [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid has been explored for its role in chemical biology research. Its unique structure makes it a useful tool for studying enzyme mechanisms and receptor interactions. By using this compound as a probe, scientists can gain deeper insights into the function of key biological pathways, which may lead to the discovery of new therapeutic targets.

The future directions for research on this compound are multifaceted. Further investigation into its biological activity will be essential to determine its therapeutic potential. Additionally, studies on its pharmacokinetic properties will be crucial for understanding how it behaves within the body and whether it can be developed into a viable drug candidate. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be necessary to fully realize the potential of [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid.

As our understanding of complex biological systems continues to grow, compounds like [(1-Acetyl-piperidin-4-ylmethyl)-isopropyl-amino]-acetic acid will play an increasingly important role in drug discovery and development. Their unique structural features and potential biological activities make them valuable tools for exploring new therapeutic strategies. The continued study of this compound and others like it will undoubtedly contribute to advancements in medicine and improve patient outcomes.